N-Benzyl-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]prop-2-enamide

• IUPAC Name: N-benzyl-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C17H20N2O2/c1-4-16-15(13(3)21-18-16)12-19(17(20)5-2)11-14-9-7-6-8-10-14/h5-10H,2,4,11-12H2,1,3H3
• InChI Key: XUGMNQQWUVQQRK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=C1CN(CC2=CC=CC=C2)C(=O)C=C)C
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

N-Benzyl-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]prop-2-enamide, also known as BM212, is a synthetic compound that has been studied for its potential use in various scientific research applications.

Mechanism of Action

The mechanism of action of N-Benzyl-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]prop-2-enamide is not fully understood, but it is believed to work by inhibiting certain enzymes and proteins involved in cell growth and replication. This leads to the induction of apoptosis in cancer cells and the inhibition of viral replication in hepatitis C.
Biochemical and Physiological Effects:
N-Benzyl-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]prop-2-enamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer and anti-viral properties, N-Benzyl-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]prop-2-enamide has also been shown to have anti-inflammatory effects. It has been suggested that N-Benzyl-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]prop-2-enamide may be a potential treatment option for inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using N-Benzyl-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]prop-2-enamide in lab experiments is its specificity for certain enzymes and proteins, making it a useful tool for studying their functions. However, one limitation of using N-Benzyl-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]prop-2-enamide is its potential toxicity, which can vary depending on the concentration used.

Future Directions

There are several potential future directions for research on N-Benzyl-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]prop-2-enamide. One area of interest is its potential use as a treatment for inflammatory diseases such as rheumatoid arthritis. Another area of interest is its potential use in combination with other drugs for the treatment of cancer and viral infections. Additionally, further research is needed to fully understand the mechanism of action of N-Benzyl-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]prop-2-enamide and its potential side effects.

Synthesis Methods

N-Benzyl-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]prop-2-enamide can be synthesized through a multi-step process starting with the reaction of 3-ethyl-5-methyl-4-formyl-1,2-oxazole with benzylamine to form the intermediate product. The intermediate product is then reacted with propargyl bromide to form the final product, N-Benzyl-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]prop-2-enamide.

Scientific Research Applications

N-Benzyl-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]prop-2-enamide has been studied for its potential use in various scientific research applications. One study found that N-Benzyl-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]prop-2-enamide can inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. Another study found that N-Benzyl-N-[(3-ethyl-5-methyl-1,2-oxazol-4-yl)methyl]prop-2-enamide can inhibit the replication of the hepatitis C virus, making it a potential treatment option for hepatitis C.